4-Bromo-1-benzothiophene-2-carbohydrazide
Overview
Description
“4-Bromo-1-benzothiophene-2-carbohydrazide” is a chemical compound with the molecular formula C9H7BrN2OS and a molecular weight of 271.14 . It is a solid substance stored at ambient temperature .
Molecular Structure Analysis
The InChI code for “4-Bromo-1-benzothiophene-2-carbohydrazide” is 1S/C9H7BrN2OS/c10-6-2-1-3-7-5(6)4-8(14-7)9(13)12-11/h1-4H,11H2,(H,12,13) . This code represents the molecular structure of the compound.
Physical And Chemical Properties Analysis
“4-Bromo-1-benzothiophene-2-carbohydrazide” is a solid substance stored at ambient temperature . It has a molecular weight of 271.14 .
Scientific Research Applications
Synthesis and Structural Analysis
4-Bromo-1-benzothiophene-2-carbohydrazide and its derivatives have been extensively studied for their synthesis methods and structural characteristics. For instance, the compound 3-Chloro-N′-(2-hydroxy-6-pentadecylbenzylidene)benzothiophene-2-carbohydrazide was synthesized and its structure was elucidated using various analytical techniques (Naganagowda et al., 2014).
Medicinal Chemistry and Pharmacological Activities
In medicinal chemistry, derivatives of 4-Bromo-1-benzothiophene-2-carbohydrazide have been synthesized and assessed for their pharmacological activities. For example, benzothiophene carboxamide derivatives, including bromo-benzothiophene carboxamide derivatives, have been identified as potent inhibitors of Plasmodium falciparum enoyl‐ACP reductase, suggesting their potential as antimalarial agents (Banerjee et al., 2011). Additionally, these derivatives have been reported to inhibit Plasmodium asexual blood‐stages both in vitro and in vivo, highlighting their promise in antimalarial drug development (Banerjee et al., 2011).
Material Science and Sensing Applications
In the field of material science and sensing technology, 4-Bromo-1-benzothiophene-2-carbohydrazide derivatives have been explored for their unique properties. For instance, a highly water-soluble fluorescent and colorimetric pH probe was synthesized, demonstrating potential applications in real-time pH sensing and intracellular pH imaging (Diana et al., 2020).
Safety And Hazards
properties
IUPAC Name |
4-bromo-1-benzothiophene-2-carbohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2OS/c10-6-2-1-3-7-5(6)4-8(14-7)9(13)12-11/h1-4H,11H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFXJWZPGUHDBPO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C(S2)C(=O)NN)C(=C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-1-benzothiophene-2-carbohydrazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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